Cas no 2613299-20-8 (rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid)

• Product Name: rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid
• CAS No: 2613299-20-8
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 6453113
• PubChem ID: 155943420
• Update Time: 2025-05-21

rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid
• 2613299-20-8
• EN300-27721687

• Inchi： 1S/C6H10O4/c1-4-2-10-5(3-9-4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5-/m1/s1
• InChI Key： XXQRILDIEJCPBE-RFZPGFLSSA-N
• SMILES： O1C[C@H](C(=O)O)OC[C@H]1C

Computed Properties

• Exact Mass: 146.05790880g/mol
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.8Ų

Additional information on rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid

Recent Advances in the Study of rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid (CAS: 2613299-20-8)

In recent years, the compound rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid (CAS: 2613299-20-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral dioxane derivative has shown promising potential as a building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. The unique stereochemistry and functional group arrangement of this compound make it a valuable scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid as a precursor for the synthesis of selective HDAC (histone deacetylase) inhibitors. The researchers demonstrated that derivatives of this compound exhibited improved pharmacokinetic properties compared to traditional hydroxamate-based HDAC inhibitors, with enhanced blood-brain barrier penetration and reduced toxicity profiles. The study highlighted the compound's potential for developing new epigenetic therapies for neurological disorders.

Another significant development was reported in a 2024 Nature Communications paper, where researchers utilized rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid as a key intermediate in the synthesis of novel PROTAC (PROteolysis TArgeting Chimera) molecules. The dioxane ring system was found to provide optimal spatial orientation for the E3 ligase binding moiety, resulting in improved degradation efficiency of target proteins. This application opens new avenues for targeted protein degradation therapies in oncology and other disease areas.

Recent synthetic methodology developments have also focused on improving the production of rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid. A 2023 Organic Process Research & Development publication described an efficient asymmetric synthesis route with 92% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement is particularly important for scaling up production for preclinical and clinical studies.

Pharmacological studies have revealed interesting properties of rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid derivatives. Research published in the European Journal of Medicinal Chemistry (2024) demonstrated that certain analogs exhibit dual activity as both COX-2 inhibitors and 5-LOX inhibitors, suggesting potential for developing new anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

Looking forward, the versatility of rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid continues to inspire new research directions. Current investigations are exploring its application in antibody-drug conjugates (ADCs), where its stability and linker properties may offer advantages over conventional conjugation chemistries. Additionally, its potential as a chiral auxiliary in asymmetric synthesis is being actively investigated in academic and industrial laboratories worldwide.